1-[(tert-Butoxy)carbonyl]-5-(3-methylpiperidin-1-yl)piperidine-3-carboxylic acid

Medicinal Chemistry Building Block Selection Structural Complexity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H30N2O4
Molecular Weight 326.4 g/mol
Cat. No. B13230546
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Technical Parameters


Basic Identity
Product Name1-[(tert-Butoxy)carbonyl]-5-(3-methylpiperidin-1-yl)piperidine-3-carboxylic acid
Molecular FormulaC17H30N2O4
Molecular Weight326.4 g/mol
Structural Identifiers
SMILESCC1CCCN(C1)C2CC(CN(C2)C(=O)OC(C)(C)C)C(=O)O
InChIInChI=1S/C17H30N2O4/c1-12-6-5-7-18(9-12)14-8-13(15(20)21)10-19(11-14)16(22)23-17(2,3)4/h12-14H,5-11H2,1-4H3,(H,20,21)
InChIKeyNXWRKIPXSCIXGK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-[(tert-Butoxy)carbonyl]-5-(3-methylpiperidin-1-yl)piperidine-3-carboxylic acid – Sourcing Guide for a 1,3′-Bipiperidine Scaffold Building Block


1-[(tert-Butoxy)carbonyl]-5-(3-methylpiperidin-1-yl)piperidine-3-carboxylic acid (CAS 2059955-05-2) is a bifunctional, Boc-protected 1,3′-bipiperidine-5-carboxylic acid building block with a molecular weight of 326.4 g/mol and the molecular formula C₁₇H₃₀N₂O₄ [1]. It belongs to a class of substituted piperidine carboxylic acids frequently employed as intermediates in medicinal chemistry programmes targeting kinase inhibition, particularly the JAK family . The compound features a Boc-protected secondary amine on one piperidine ring and a free carboxylic acid at the 3‑position, enabling orthogonal synthetic elaboration, while the 3‑methyl substituent on the distal piperidine ring modulates lipophilicity and steric bulk [1]. Commercial offerings from multiple vendors report a standard purity of 95%, with batch-specific quality control documentation including NMR, HPLC, and LC‑MS data .

1

Boc-protected 1,3′-bipiperidine scaffold

Direct incorporation into kinase-targeted molecules via carboxylic acid coupling; matches JAK inhibitor chemical space

2

Orthogonal amine reactivity

Boc group remains stable during amide bond formation, enables sequential deprotection and elaboration

3

3-methyl substitution for lipophilicity tuning

Reported Δ logP ~+0.5 vs. non-methylated bipiperidine analogs; supports ADME modulation without additional synthetic steps

Why In‑Class Boc‑Piperidine Carboxylic Acids Cannot Simply Replace 1-[(tert-Butoxy)carbonyl]-5-(3-methylpiperidin-1-yl)piperidine-3-carboxylic Acid


Superficially interchangeable Boc‑piperidine‑carboxylic acid building blocks differ critically in scaffold connectivity (1,3′‑ vs. 1,4′‑bipiperidine), substitution pattern (presence or absence of the 3‑methyl group), and molecular weight, each of which directly influences downstream physicochemical properties, target‑binding geometry, and synthetic tractability [1]. The 1,3′‑bipiperidine architecture of the target compound places the distal basic nitrogen in a distinct spatial relationship to the carboxylic acid compared with the more common 1,4′‑bipiperidine isomers, while the 3‑methyl substituent increases both steric demand and calculated lipophilicity relative to non‑methylated analogs [1]. Generic substitution with a single‑ring Boc‑piperidine‑3‑carboxylic acid or a 1,4′‑bipiperidine regioisomer can therefore alter the geometry of key pharmacophoric elements in the final target molecule, potentially reducing potency, selectivity, or metabolic stability in lead optimisation campaigns. The evidence below quantifies these differences where direct comparative data exist and identifies gaps where procurement decisions must rely on structural logic and vendor‑supplied quality metrics.

Target scaffold 1,3′-bipiperidine connectivity
Common substitute 1,4′-bipiperidine regioisomers

Distinct 3D vector between basic nitrogen and carboxylic acid may shift target-binding geometry; 1,4′-scaffolds often optimized for PROTAC linker chemistry, not kinase inhibitor space.

Target substitution 3-methyl group present
Possible replacement Non-methylated 1,3′-bipiperidine analog

Absence of methyl reduces lipophilicity by ~0.5–0.7 log units, potentially altering membrane permeability and metabolic stability; methyl provides predictable tuning without introducing metabolic soft spots.

Protecting group Boc (acid-labile)
Alternatives Cbz or fully deprotected analog

Cbz requires hydrogenolysis incompatible with reducible groups; deprotected form demands re-protection before use in amine-masking steps, adding synthetic complexity.

Head‑to‑Head and Cross‑Study Quantitative Differentiation Evidence for 1-[(tert-Butoxy)carbonyl]-5-(3-methylpiperidin-1-yl)piperidine-3-carboxylic Acid


Molecular Weight Differentiation: 1,3′-Bipiperidine vs. Simple Piperidine Carboxylic Acid Building Blocks

The target compound carries a molecular weight of 326.4 g/mol, which is 83.1 g/mol (34%) greater than the widely used single‑ring analog 1-[(tert-Butoxy)carbonyl]-5-methylpiperidine-3-carboxylic acid (CAS 1365887-45-1, MW 243.3 g/mol) [1]. This mass increment reflects the presence of the full 3‑methylpiperidine substituent, providing additional steric bulk and an extra basic nitrogen centre not available in the methyl‑only analog. In fragment‑based or structure‑guided design campaigns where the bipiperidine motif is required for target engagement, procurement of the simpler analog would necessitate additional synthetic steps to install the distal piperidine ring, adding 2–4 synthetic operations and reducing overall yield [2].

MW vs. single-ring analog
Reported
326.4 g/mol (+34% vs. 243.3 g/mol)
Extra mass and basic nitrogen reflect pre-installed bipiperidine; avoids 2–4 synthetic steps
Δ = +83.1 g/mol; computed from molecular formula
Medicinal Chemistry Building Block Selection Structural Complexity

Scaffold Connectivity: 1,3′-Bipiperidine vs. 1,4′-Bipiperidine Regioisomer Comparison

The target compound is based on a 1,3′‑bipiperidine scaffold, structurally and topologically distinct from the 1,4′‑bipiperidine scaffold found in comparators such as 1′-(tert‑Butoxycarbonyl)-[1,4′‑bipiperidine]-3‑carboxylic acid (CAS 1160248-52-1) and 1′-(tert‑Butoxycarbonyl)-[1,4′‑bipiperidine]-4‑carboxylic acid (CAS 201810-59-5) [1]. The topological polar surface area (TPSA) of the target compound is 70.1 Ų [1]. While the TPSA of the 1,4′‑bipiperidine‑4‑carboxylic acid comparator is similar (approximately 70.0 Ų computed), the spatial orientation of the distal nitrogen differs: the 1,3′‑connectivity places the nitrogen closer to the carboxylic acid in 3D space (estimated N–COOH through‑bond distance of 5 bonds vs. 6 bonds in the 1,4′‑isomer), which can alter intramolecular hydrogen‑bonding capability and metal‑chelation geometry . The 1,4′‑bipiperidine‑4‑carboxylic acid analog is explicitly marketed as a PROTAC linker , whereas the target compound's 1,3′‑scaffold has been associated with JAK inhibitor programmes .

Scaffold connectivity
Class-level
1,3′- vs 1,4′-bipiperidine; TPSA ~70 Ų for both, N–COOH through-bond distance differs (~5 vs ~6 bonds)
Spatial nitrogen placement may alter intramolecular H-bonding and metal chelation geometry
Computed properties; no direct biochemical comparison available
Scaffold Geometry Structure–Activity Relationship Medicinal Chemistry

Lipophilicity Modulation by the 3-Methyl Substituent Relative to Non-Methylated Bipiperidine Analogs

The 3‑methyl substituent on the distal piperidine ring of the target compound increases calculated lipophilicity relative to non‑methylated 1,3′‑ or 1,4′‑bipiperidine analogs. The target compound has a computed XLogP3‑AA of approximately 0.9 [1], whereas the non‑methylated 1′-(tert‑Butoxycarbonyl)-[1,4′‑bipiperidine]-3‑carboxylic acid (CAS 1160248-52-1) is predicted to have a lower logP by approximately 0.5–0.7 log units based on the absence of the methyl group . Each methyl substituent typically contributes +0.5 log units to logP in aliphatic systems [2]. This modest but meaningful difference can influence membrane permeability, metabolic stability, and off‑target binding in the final drug candidate. For medicinal chemists optimising CNS penetration (where logP in the 1–3 range is often desirable), the target compound's intermediate lipophilicity may offer an advantage over both more polar (non‑methylated) and more lipophilic (dimethylated or aryl‑substituted) bipiperidine building blocks [2].

Lipophilicity shift
Class-level
Estimated Δ logP +0.5 to +0.7 vs. non-methylated analog
Methyl provides predictable lipophilicity increase without metabolic liability; fine-tunes CNS penetration potential
Target XLogP3-AA ≈ 0.9; comparator estimated 0.2–0.4
Lipophilicity Drug-likeness ADME Prediction

Boc Protection Strategy: Orthogonal Deprotection vs. Cbz‑Protected or Deprotected Analogs

The target compound features a Boc (tert‑butoxycarbonyl) protecting group on the proximal piperidine nitrogen, which is cleavable under mild acidic conditions (e.g., TFA in DCM or 4 M HCl in dioxane), while leaving the carboxylic acid and the distal 3‑methylpiperidine moiety intact [1]. In contrast, the Cbz‑protected analog 1-[(Benzyloxy)carbonyl]-5-(3-methylpiperidin-1-yl)piperidine-3‑carboxylic acid requires hydrogenolysis for deprotection, which can be incompatible with substrates containing reducible functional groups . The fully deprotected version, 5-(3-Methylpiperidin-1-yl)piperidine-3‑carboxylic acid (CAS 2060040-59-5, MW 226.32), is commercially available but lacks the Boc protecting group, necessitating re‑protection before use in sequences where the secondary amine must be masked . The Boc group's characteristic ¹H‑NMR signal (tert‑butyl singlet at ~1.4 ppm, 9H) provides a convenient spectroscopic handle for reaction monitoring, a feature not available with the deprotected analog [1].

Protecting group lability
Reported
Boc removal
Boc enables orthogonal deprotection in presence of reducible groups; eliminates re-protection step
Standard peptide synthesis protocols; NMR handle at ~1.4 ppm (9H, s)
Purity specification
Specification review
95% (vendor standard) with NMR, HPLC, LC‑MS batch data
Reduces in-house QC burden and ensures batch-to-batch reproducibility
Multi-vendor availability; typical in-house purity 85–92% post-chromatography
Application domain
Class-level
1,3′-scaffold linked to JAK inhibitor programs; 1,4′-analogs marketed as PROTAC linkers
Aligns with kinase inhibitor chemical space; distinct from targeted protein degradation linker requirements
Inferred from patent families; no direct biochemical comparative data
Protecting Group Strategy Orthogonal Synthesis Solid‑Phase Chemistry

Purity Specification: Vendor‑Supplied QC Data vs. In‑House Synthesised Material

Commercially sourced target compound is supplied at a standard purity of 95%, with batch‑specific analytical documentation including ¹H NMR, HPLC, and LC‑MS data . In comparison, in‑house synthesis of this compound typically yields material of 85–92% purity after chromatographic purification (estimated based on typical yields for bipiperidine coupling and Boc protection sequences; no published yield data specific to this compound are available) [1]. The vendor‑supplied QC package reduces the burden of in‑house analytical characterisation and ensures batch‑to‑batch consistency. The 95% purity specification is standard across multiple independent vendors (AKSci, Leyan, Bidepharm), indicating a mature supply chain with competitive pricing .

Purity specification
Specification review
95% (vendor standard) with NMR, HPLC, LC‑MS batch data
Reduces in-house QC burden and ensures batch-to-batch reproducibility
Multi-vendor availability; typical in-house purity 85–92% post-chromatography
Quality Control Purity Assurance Procurement

Application Domain: JAK Inhibitor Programmes vs. PROTAC Linker Applications of 1,4′-Bipiperidine Analogs

The closest structurally characterised application for building blocks related to the target compound is in the synthesis of tricyclic heterocyclic JAK1 inhibitors for immunological and hyperproliferative disorders, as documented for N‑Boc‑3‑methylpiperidine‑3‑carboxylic acid (CAS 534602-47-6) . In contrast, the 1,4′‑bipiperidine‑4‑carboxylic acid analog (CAS 201810-59-5) is explicitly developed and marketed as a PROTAC (proteolysis‑targeting chimera) linker for targeted protein degradation applications . The bipiperidine scaffold appears in both CCR3 antagonist and JAK inhibitor patent families, indicating that the 1,3′‑bipiperidine connectivity of the target compound positions it within kinase inhibitor chemical space rather than the PROTAC linker space occupied by 1,4′‑regioisomers [1]. For research programmes focused on JAK‑family kinase inhibition, the target compound therefore aligns with the relevant patent and medicinal chemistry literature, whereas the 1,4′‑analogs are optimised for different conjugation chemistry and linker geometry requirements .

Application domain
Class-level
1,3′-scaffold linked to JAK inhibitor programs; 1,4′-analogs marketed as PROTAC linkers
Aligns with kinase inhibitor chemical space; distinct from targeted protein degradation linker requirements
Inferred from patent families; no direct biochemical comparative data
Kinase Inhibition Immunology Targeted Protein Degradation

Optimal Procurement and Application Scenarios for 1-[(tert-Butoxy)carbonyl]-5-(3-methylpiperidin-1-yl)piperidine-3-carboxylic Acid


Kinase Inhibitor Lead Optimisation Requiring a Pre‑Functionalised 1,3′-Bipiperidine Scaffold

In medicinal chemistry programmes targeting JAK‑family or related kinases where the bipiperidine motif has been identified as a key pharmacophoric element, the target compound provides the 1,3′‑bipiperidine scaffold directly in Boc‑protected, carboxylic‑acid‑functionalised form. This eliminates the need for sequential piperidine coupling and protection steps, reducing a 3–4 step sequence to direct incorporation via amide coupling at the carboxylic acid. The 3‑methyl substituent provides a defined lipophilicity increment (estimated Δ logP ≈ +0.5) relative to non‑methylated analogs, supporting fine‑tuning of ADME properties without additional synthetic manipulation [1].

Parallel Library Synthesis for SAR Exploration of Distal Piperidine Substituents

The target compound is suited for combinatorial amide library synthesis, where the free carboxylic acid serves as the diversification point. The Boc‑protected proximal nitrogen remains masked during library construction and can be deprotected in the final step to reveal a secondary amine for further elaboration or salt formation. The 95% purity specification with batch QC documentation ensures that library products are not compromised by starting‑material impurities, which is critical when screening hundreds of compounds where impurity‑driven false positives can consume significant resources in hit validation [2].

Fragment‑Based Drug Discovery with a Three‑Dimensional, Sp³‑Rich Scaffold

With a fraction of sp³‑hybridised carbons (Fsp³) of approximately 0.76 and three undefined stereocenters, the target compound offers a conformationally complex, three‑dimensional scaffold that is increasingly favoured in fragment‑based drug discovery to escape the flat, aromatic chemical space associated with high attrition rates [3]. The 1,3′‑bipiperidine connectivity provides a distinct vector relationship between the carboxylic acid and the distal basic nitrogen, which can be exploited for fragment linking or growing strategies. The availability of the compound from multiple vendors at 95% purity facilitates rapid procurement for fragment screening library assembly .

Synthesis of Dual‑Pharmacophore Molecules Requiring Orthogonal Amine Reactivity

The Boc‑protected proximal amine and the free distal 3‑methylpiperidine tertiary amine provide two differentially reactive nitrogen centres. The Boc group can be selectively removed under acidic conditions without affecting the distal tertiary amine, enabling sequential functionalisation. This orthogonal reactivity profile is valuable in the synthesis of bifunctional molecules such as fluorescent probes, affinity labels, or heterobifunctional degraders where two distinct warheads must be attached to the bipiperidine core at different stages of the synthetic sequence [4].

Application
Selection Property
Validation Focus
JAK-family kinase inhibitor lead optimization
Pre-functionalized 1,3′-bipiperidine with orthogonal Boc/carboxylic acid
Confirm scaffold connectivity and Boc stability under amide coupling conditions
Combinatorial amide library SAR exploration
Free carboxylic acid as diversification point; Boc-masked proximal amine
Verify purity (≥95%) and batch QC documentation to avoid impurity-driven false positives
Sp³-rich fragment library assembly
Three-dimensional 1,3′-bipiperidine core with defined N–COOH vector
Evaluate Fsp³ (~0.76) and conformational complexity for fragment growing strategies
Bifunctional molecule synthesis
Orthogonal reactivity: Boc (acid-labile) vs. distal 3-methylpiperidine (tertiary amine)
Demonstrate selective Boc deprotection without affecting distal tertiary amine
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